5-butyl-4-ethyl-2-[2-oxo-2-(4-phenyl-1-piperidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 5-butyl-4-ethyl-2-[2-oxo-2-(4-phenylpiperidin-1-yl)ethyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C21H30N4O2/c1-3-5-11-19-22-25(21(27)24(19)4-2)16-20(26)23-14-12-18(13-15-23)17-9-7-6-8-10-17/h6-10,18H,3-5,11-16H2,1-2H3
• InChI Key: WSAVSMDNQBKMTB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN(C(=O)N1CC)CC(=O)N2CCC(CC2)C3=CC=CC=C3
• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol

Description

5-butyl-4-ethyl-2-[2-oxo-2-(4-phenyl-1-piperidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C21H30N4O2 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.23687621 g/mol and the complexity rating of the compound is 548. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Molecular Stabilities and Anticancer Properties

Research has delved into the tautomeric properties, conformations, and anticancer mechanisms of benzimidazole derivatives bearing 1,2,4-triazole, revealing insights into their molecular stabilities and potential anticancer activities. These compounds exhibit significant interactions within the binding pockets of target proteins, contributing to their activity against cancer cells (Karayel, 2021).

Antimicrobial Activities

Another area of interest is the synthesis and evaluation of novel 1,2,4-triazole derivatives for their antimicrobial properties. These compounds have been tested against various microorganisms, demonstrating good to moderate antimicrobial activities. This research highlights the potential of 1,2,4-triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2010).

Synthesis and Chemical Modifications

The synthesis of related compounds, such as ethyl 3-(2,2-dihaloethenyl)-2,2-dimethylcyclopropanecarboxylates, has been explored, showcasing the versatility of these molecules for further chemical modifications, which could be applicable to the synthesis and modification of the compound (Matsui et al., 1986).

Enzymatic Activity Enhancement

Certain derivatives have been studied for their ability to enhance enzymatic reactions, indicating the potential utility of triazole compounds in biocatalysis or as enzyme modulators. This aspect of research could provide insights into how the compound might be applied in biotechnological or pharmaceutical contexts (Abd & Awas, 2008).